6-CHLORO-4-ETHYL-7-[(NAPHTHALEN-1-YL)METHOXY]-2H-CHROMEN-2-ONE

• IUPAC Name: 6-chloro-4-ethyl-7-(naphthalen-1-ylmethoxy)chromen-2-one
• InChI: InChI=1S/C22H17ClO3/c1-2-14-10-22(24)26-20-12-21(19(23)11-18(14)20)25-13-16-8-5-7-15-6-3-4-9-17(15)16/h3-12H,2,13H2,1H3
• InChI Key: PDCFNMFHCXDNKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H17ClO3
• Molecular Weight: 364.8 g/mol

Description

6-Chloro-4-ethyl-7-[(naphthalen-1-yl)methoxy]-2H-chromen-2-one is a synthetic organic compound that belongs to the class of chromen-2-one derivatives. This compound is characterized by the presence of a chloro group at the 6th position, an ethyl group at the 4th position, and a naphthalen-1-ylmethoxy group at the 7th position on the chromen-2-one core structure. Chromen-2-one derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

The synthesis of 6-chloro-4-ethyl-7-[(naphthalen-1-yl)methoxy]-2H-chromen-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 6-chloro-4-ethyl-2H-chromen-2-one and naphthalen-1-ylmethanol.

Etherification Reaction: The naphthalen-1-ylmethanol is reacted with the 6-chloro-4-ethyl-2H-chromen-2-one under basic conditions to form the desired ether linkage at the 7th position.

Purification: The crude product is purified using techniques such as column chromatography to obtain the pure compound.

Industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and catalyst, to achieve higher yields and purity.

Chemical Reactions Analysis

6-Chloro-4-ethyl-7-[(naphthalen-1-yl)methoxy]-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride to modify the chromen-2-one core.

Substitution: The chloro group at the 6th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium, copper), and specific temperature and pressure settings. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: It has been investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research has explored its potential as a therapeutic agent for the treatment of various diseases, including cancer and infectious diseases.

Industry: The compound may find applications in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 6-chloro-4-ethyl-7-[(naphthalen-1-yl)methoxy]-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting the activity of enzymes involved in disease pathways, such as kinases or proteases.

Modulating Receptors: Interacting with cell surface receptors to modulate signaling pathways.

Inducing Apoptosis: Triggering programmed cell death in cancer cells through the activation of apoptotic pathways.

Comparison with Similar Compounds

6-Chloro-4-ethyl-7-[(naphthalen-1-yl)methoxy]-2H-chromen-2-one can be compared with other chromen-2-one derivatives, such as:

4-Methyl-7-hydroxy-2H-chromen-2-one: Known for its anticoagulant properties.

6-Bromo-4-ethyl-7-[(phenyl)methoxy]-2H-chromen-2-one: Similar structure but with a bromo group and phenylmethoxy substitution.

7-Hydroxy-4-methyl-2H-chromen-2-one: Exhibits antioxidant and anti-inflammatory activities.

The uniqueness of 6-chloro-4-ethyl-7-[(naphthalen-1-yl)methoxy]-2H-chromen-2-one lies in its specific substitution pattern, which imparts distinct chemical and biological properties.